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Compound of Interest

Compound Name: 2-tert-butyl-1H-imidazole

CAS No.: 36947-69-0

Cat. No.: B1267998

Get Quote

Executive Summary & Core Identity
2-tert-butyl-1H-imidazole (2-tBuIm) is a specialized heterocyclic building block defined by the

extreme steric bulk of the tert-butyl group at the C2 position. Unlike its ubiquitous analogue 2-

methylimidazole (2-MI), which is a standard industrial curing agent and MOF linker (ZIF-8), 2-

tBuIm is utilized primarily for its steric demand.

In catalysis, this molecule functions not just as a base, but as a geometric enforcer. It prevents

the formation of energetically favorable but catalytically inactive low-spin octahedral complexes,

forcing metal centers into high-spin, unsaturated, or distorted geometries that mimic active sites

in metalloenzymes.
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Property Value Relevance to Catalysis

CAS Number 36947-69-0 Unique identifier for sourcing.

Molecular Weight 124.18 g/mol --

pKa (Conjugate Acid) ~8.0 (Est.)

Slightly more basic than

imidazole due to inductive

effect (+I) of t-butyl, but

nucleophilicity is attenuated by

steric hindrance.

Steric Parameter High

Blocks N3 coordination in

crowded environments;

prevents N1-alkylation without

forcing conditions.

Application 1: Biomimetic Oxidation Catalysis (Iron
Porphyrins)[1]
Context: In the design of oxidation catalysts, reproducing the reactivity of Cytochrome P450 or

Peroxidases is a "holy grail." A key feature of these enzymes is the high-spin Iron(III) state,

which is essential for rapid substrate binding and activation. Standard imidazole ligands often

bind too tightly, creating low-spin, coordinatively saturated (hexacoordinate) complexes that are

catalytically dead.

The 2-tBuIm Advantage: The tert-butyl group at C2 clashes with the porphyrin ring (specifically

the meso-substituents), preventing the iron center from sinking into the porphyrin plane. This

lengthens the Fe-N(imidazole) bond and enforces a high-spin (S=5/2) state, maintaining a

vacant coordination site for oxidant binding (e.g.,

,

).

Protocol: Synthesis of High-Spin Iron(III) Porphyrin
Catalyst
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Target Complex: [Fe(TMP)(2-tBuIm)]ClO₄ (TMP = tetramesitylporphyrin)

Reagents:

[Fe(TMP)ClO₄] (Precursor complex)

2-tert-butyl-1H-imidazole (2-tBuIm)[1]

Dichloromethane (DCM), anhydrous

Hexane

Workflow:

Dissolution: Dissolve 50 mg of [Fe(TMP)ClO₄] in 10 mL of anhydrous DCM under an Argon

atmosphere.

Ligand Addition: Add 1.1 equivalents of 2-tBuIm. Note: Do not use a large excess. Unlike

methylimidazole, the steric bulk prevents bis-ligation, but excess free ligand complicates

purification.

Equilibration: Stir at room temperature for 30 minutes. The solution color will shift, indicating

coordination.

Crystallization: Layer the DCM solution with 20 mL of hexane. Store at -20°C for 24 hours.

Isolation: Filter the dark purple/black crystals. Wash with cold hexane.

Validation (NMR/EPR):

¹H NMR: Look for paramagnetically shifted pyrrole protons. In high-spin complexes, these

appear far downfield (>50 ppm) or upfield depending on the specific porphyrin, unlike the

diamagnetic 0-10 ppm range.

EPR: A signal at

is characteristic of high-spin Fe(III) (S=5/2).
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Application 2: Ligand Design for Gold(I) Catalysis[1]
Context: Gold(I) catalysis is powerful for activating alkynes. The stability and selectivity of the

active "L-Au+" species depend heavily on the ligand "L". Bifunctional ligands that combine a

soft Phosphorous donor with a hard Nitrogen donor can create "hemilabile" systems.

The 2-tBuIm Advantage: 2-tBuIm is used to synthesize phosphino-imidazole ligands. The tert-

butyl group protects the N3 nitrogen, directing phosphorylation to the C4/C5 or N1 positions

and preventing catalyst deactivation via formation of unreactive aggregates.

Protocol: Synthesis of Phosphino-Imidazole Ligand &
Au Complex
Target: [AuCl(L)] where L = Diphenyl(2-tert-butylimidazol-4-yl)phosphine

Step A: Ligand Synthesis

Protection: Start with 1-methoxymethyl-2-tert-butylimidazole (protected N1).

Lithiation: Cool a solution of the protected imidazole (1.3 g, 8 mmol) in dry THF to -78°C.

Slowly add tert-butyllithium (1.6 M, 5.3 mL). Mechanism: The bulky C2 group directs lithiation

to the C5 position.

Phosphinylation: Add chlorodiphenylphosphine (

, 1.6 mL) dropwise. Stir for 1 hour at -78°C, then warm to RT.

Deprotection: Acidic hydrolysis removes the methoxymethyl group if free NH is desired,

though the protected form is often used directly.

Step B: Gold Coordination

Precursor Prep: Dissolve (tht)AuCl (tetrahydrothiophene gold chloride) in DCM.

Complexation: Add the phosphino-imidazole ligand (1:1 stoichiometry). Stir for 4 hours.

Workup: Concentrate and precipitate with pentane.
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Catalytic Cycle Visualization:
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Steric bulk at C2 prevents
formation of inactive
bis-gold complexes.

Click to download full resolution via product page

Figure 1: Role of the bulky ligand in the Gold(I) catalytic cycle.[2] The steric bulk prevents "off-

cycle" resting states.

Application 3: Latent Epoxy Curing (High-
Temperature)[1]
Context: Imidazoles are standard curing agents for epoxy resins (e.g., FR-4 PCB boards). 2-

Methylimidazole (2-MI) is highly reactive, curing at ~80-100°C, which leads to short "pot life"

(shelf life of the mixture).
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The 2-tBuIm Advantage: 2-tBuIm acts as a Super-Latent Catalyst. The bulky tert-butyl group

shields the nucleophilic nitrogen (N3). At room temperature, it cannot effectively attack the

epoxide ring. Curing is only triggered when thermal energy provides enough conformational

freedom to overcome this steric barrier, typically

. This allows for one-pot mixtures that are stable for months at room temperature.

Comparative Reactivity Data

Curing Agent
Onset Temp (

)

Peak Temp (

)

Latency (RT Pot
Life)

2-Methylimidazole ~75°C ~132°C < 48 Hours

2-Phenylimidazole ~140°C ~165°C ~2 Weeks

2-tert-butylimidazole >160°C >180°C > 3 Months

Protocol: High-Latency Curing Formulation
Materials:

Epoxy Resin: DGEBA (Diglycidyl ether of bisphenol A, e.g., Epon 828).

Catalyst: 2-tert-butyl-1H-imidazole (Micronized powder).

Procedure:

Dispersion: Disperse 3-5 phr (parts per hundred resin) of 2-tBuIm into the liquid resin. Note:

2-tBuIm is less soluble than 2-MI; high-shear mixing or a three-roll mill is required to ensure

homogeneity.

Degassing: Vacuum degas the mixture at 40°C (safe due to high latency).

Curing Cycle:

Stage 1 (Flow): Heat to 120°C for 30 mins. (Resin flows, catalyst remains mostly

dormant).
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Stage 2 (Activation): Ramp to 170°C. Hold for 2 hours.

Stage 3 (Post-Cure): 200°C for 1 hour to maximize

.

Safety & Handling (GHS Standards)
Although valuable, 2-tBuIm poses specific hazards.

Signal Word:DANGER

H314: Causes severe skin burns and eye damage. (Corrosive)

H302: Harmful if swallowed.

H335: May cause respiratory irritation.

Handling Protocol:

PPE: Neoprene gloves, chemical splash goggles, and a face shield are mandatory.

Storage: Store under inert atmosphere (Nitrogen/Argon). While less hygroscopic than 2-MI, it

can absorb moisture which affects catalytic stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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